Cas no 4392-89-6 ([3,4'-Bipyridine]-2'-carboxylic acid)

• Product Name: [3,4'-Bipyridine]-2'-carboxylic acid
• CAS No: 4392-89-6
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• CID: 1094893
• PubChem ID: 46316068
• Update Time: 2025-04-24

[3,4'-Bipyridine]-2'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• [3,4'-Bipyridine]-2'-carboxylic acid
• 3,4'-Bipyridine-2'-carboxylic acid
• 4-(pyridin-3-yl)pyridine-2-carboxylic acid
• DTXSID901291930
• [3,4a(2)-Bipyridine]-2a(2)-carboxylic acid
• 4392-89-6
• 4-pyridin-3-ylpyridine-2-carboxylic acid
• SCHEMBL20448087
• CHEMBL4064549
• J-400325
• [3,4'-Bipyridine]-2'-carboxylicacid

• Inchi： 1S/C11H8N2O2/c14-11(15)10-6-8(3-5-13-10)9-2-1-4-12-7-9/h1-7H,(H,14,15)
• InChI Key： PVPOUTQNVHFUNM-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CN=1)C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 200.058577502g/mol
• Monoisotopic Mass: 200.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.1Ų

Additional information on [3,4'-Bipyridine]-2'-carboxylic acid

Comprehensive Guide to [3,4'-Bipyridine]-2'-carboxylic acid (CAS No. 4392-89-6): Properties, Applications, and Market Insights

[3,4'-Bipyridine]-2'-carboxylic acid (CAS No. 4392-89-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and catalysis. This bipyridine derivative is characterized by its unique molecular structure, which combines a carboxylic acid functional group with a bipyridine backbone. Its versatility makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of pharmaceuticals and functional materials.

The growing interest in [3,4'-Bipyridine]-2'-carboxylic acid is driven by its potential applications in drug discovery and coordination chemistry. Researchers are increasingly exploring its role as a ligand in metal-organic frameworks (MOFs) and as a building block for bioactive compounds. Its ability to form stable complexes with transition metals has made it a focal point in the design of catalysts and sensors. Additionally, its carboxylic acid group provides a convenient handle for further chemical modifications, enhancing its utility in organic synthesis.

One of the most frequently asked questions about [3,4'-Bipyridine]-2'-carboxylic acid is its solubility and stability under various conditions. This compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, but it is less soluble in water. Its stability is generally high under ambient conditions, making it suitable for long-term storage and handling in laboratory settings. These properties are critical for researchers who rely on consistent performance in their experiments.

In the context of green chemistry and sustainable synthesis, [3,4'-Bipyridine]-2'-carboxylic acid has emerged as a promising candidate for environmentally friendly processes. Its potential to act as a ligand in catalytic systems that reduce waste and energy consumption aligns with the global push toward sustainable development. This aspect has sparked interest among academic and industrial researchers alike, who are keen to explore its applications in green catalysis and renewable energy technologies.

The market for [3,4'-Bipyridine]-2'-carboxylic acid is expanding, driven by its increasing use in pharmaceutical research and advanced materials. Suppliers and manufacturers are responding to the growing demand by optimizing production processes to ensure high purity and yield. Quality control is a critical factor, as impurities can significantly impact the compound's performance in sensitive applications. As a result, buyers are advised to source this chemical from reputable suppliers who provide detailed analytical data and certificates of analysis.

Another area of interest is the compound's potential role in neurological research. Recent studies have suggested that bipyridine derivatives may interact with specific biological targets in the central nervous system, opening new avenues for the development of neuroprotective agents. While more research is needed to fully understand these effects, the preliminary findings have generated excitement in the scientific community. This aligns with the broader trend of exploring small molecules for their therapeutic potential.

From a technical standpoint, the synthesis of [3,4'-Bipyridine]-2'-carboxylic acid typically involves multi-step reactions that require careful optimization. Key challenges include controlling regioselectivity and minimizing side products. Advances in organic synthesis techniques, such as microwave-assisted reactions and flow chemistry, have improved the efficiency of these processes. These innovations are particularly relevant for researchers seeking scalable and cost-effective methods to produce this compound.

In summary, [3,4'-Bipyridine]-2'-carboxylic acid (CAS No. 4392-89-6) is a multifaceted compound with broad applications in medicinal chemistry, materials science, and catalysis. Its unique properties and versatility make it a valuable tool for researchers and industry professionals. As the demand for specialized organic intermediates continues to grow, this compound is poised to play an increasingly important role in scientific and technological advancements. Whether you are exploring its potential in drug development or green chemistry, understanding its characteristics and applications is essential for maximizing its benefits.